![molecular formula C13H17NO2S B3048964 7-Tosyl-7-azabicyclo[2.2.1]heptane CAS No. 188624-92-2](/img/structure/B3048964.png)
7-Tosyl-7-azabicyclo[2.2.1]heptane
Overview
Description
7-Tosyl-7-azabicyclo[2.2.1]heptane is a chemical compound with the molecular formula C13H17NO2S . It is a derivative of 7-azabicyclo[2.2.1]heptane, a bridged heterocyclic nucleus found in epibatidine, an alkaloid isolated from the skin of the tropical poison frog Epipedobates tricolor .
Synthesis Analysis
The synthesis of 7-azabicyclo[2.2.1]heptane derivatives has been achieved in a four-step synthetic sequence, starting from readily available cyclohex-3-enecarboxylic acid, Curtius reaction, stereoselective bromination leading to major benzyl(cis-3,trans-4-dibromocyclohex-1- yl)carbamates (amides or sulfonamides), followed by NaH-mediated intramolecular cyclization . The mechanisms for the formation of conformationally constrained epibatidine analogues by intramolecular free radical processes have been computationally addressed by means of DFT methods .Molecular Structure Analysis
Spectroscopic and simulation studies indicated that the presence of a C-terminal 7-azabicyclo[2.2.1]heptane amine (Abh) favors a β-strand-like extended conformation of the adjacent α-amino acid on the N side . The bridgehead substitution of the Abh unit biases the amide cis-trans equilibrium of the adjacent α-amino acid residue to cis conformation .Chemical Reactions Analysis
The mechanisms for the formation of conformationally constrained epibatidine analogues by intramolecular free radical processes have been computationally addressed by means of DFT methods . The mechanism and the critical effect of the 7-nitrogen protecting group on the outcome of these radical-mediated cyclizations are discussed .Physical And Chemical Properties Analysis
The molecular weight of 7-azabicyclo[2.2.1]heptane is 97.16 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 1 . The rotatable bond count is 0 . The exact mass and monoisotopic mass are 97.089149355 g/mol . The topological polar surface area is 12 Ų . The heavy atom count is 7 .Scientific Research Applications
Structural Characterization
7-Azabicyclo[2.2.1]heptane, found in epibatidine, has been structurally characterized, providing insights into its chemical properties and potential applications. This includes the study of its parent ring, 7-azabicyclo[2.2.1]heptan-7-ium chloride, which aids in understanding its chemical behavior and potential applications in various fields (Britvin & Rumyantsev, 2017).
Synthesis and Transformation
The compound is a key intermediate in various chemical reactions. For example, it can be synthesized from 5-(1-hydroxyallyl)-2-alkoxy-N-tosylpyrrolidines via an aza-Prins-pinacol reaction. This reaction is significant for creating biologically relevant azabicyclic targets, indicating its importance in synthetic chemistry and drug discovery (Armstrong & Shanahan, 2005).
Chemical Behavior and Reactions
The compound's behavior in radical deoxygenation reactions has been studied. For instance, deoxygenations of 7-alkyl-1-tosyl-3-azatricyclo[2.2.1.0 2, 6 ]heptan-5-ols result in the formation of 7-alkyl-4-tosyl-2-azabicyclo[2.2.1]hept-5-enes. This research contributes to the understanding of its reactivity and potential use in synthetic organic chemistry (Hodgson et al., 2005).
Intermediate in Decomposition Processes
It serves as an intermediate in the thermal decomposition of related compounds. The study of its role as an intermediate helps in understanding complex chemical processes and reactions (Dervan & Uyehara, 1976).
Amide Group Planarity
The planarity of the amide group in compounds containing 7-azabicyclo[2.2.1]heptane has been evaluated. This research is important in medicinal chemistry, as it provides insights into the molecular structure and properties of related drug compounds (Ohwada et al., 1998).
Synthesis of Analogues
7-Azabicyclo[2.2.1]heptane derivatives have been synthesized for potential use as analogues of biological compounds, highlighting its utility in designing new molecules with specific biological activities (Malpass & White, 2004).
Cycloaddition Reactions
It is used in cycloaddition reactions with mesoionic compounds, showcasing its versatility in organic synthesis and potential for creating novel chemical structures (Matsukubo & Kato, 1976).
Electrophilic Chalcogenation Reactions
The compound undergoes electrophilic chalcogenation reactions, adding to the understanding of its chemical reactivity and potential applications in synthetic organic chemistry (Gavrilova et al., 2017).
Mechanism of Action
Target of Action
The primary targets of 7-Tosyl-7-azabicyclo[22Related compounds such as epibatidine, which also contain a 7-azabicyclo[221]heptane structure, have been found to have high affinity for the nicotinic acetylcholine receptor (nAChR) . The nAChR plays a crucial role in transmitting signals in the nervous system.
Mode of Action
The exact mode of action of 7-Tosyl-7-azabicyclo[22It’s known that reactions of electrophilic chalcogenation (sulfenylation and selenenylation) of 7-azabicyclo[221]heptadiene derivatives proceed trans-stereospecifically with the formation of 1,2-addition products, resulting from the exo-attack by the electrophile .
Biochemical Pathways
The specific biochemical pathways affected by 7-Tosyl-7-azabicyclo[22Given the structural similarity to epibatidine, it may influence pathways involving the nicotinic acetylcholine receptor .
Result of Action
The specific molecular and cellular effects of 7-Tosyl-7-azabicyclo[22Related compounds have been found to have significant effects on the nervous system due to their interaction with the nicotinic acetylcholine receptor .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 7-Tosyl-7-azabicyclo[22Factors such as ph can significantly affect the cyclization reactions involved in the synthesis of related compounds .
Future Directions
The presence of a C-terminal 7-azabicyclo[2.2.1]heptane amine (Abh) has been shown to favor a β-strand-like extended conformation of the adjacent α-amino acid on the N side . This finding provides a basis for de novo design of β-strand-mimicking extended peptides by using β-strand enforcer/stabilizer even in the absence of the interstrand hydrogen bonding . This opens up new possibilities for the use of 7-azabicyclo[2.2.1]heptane in the design of novel peptide structures.
properties
IUPAC Name |
7-(4-methylphenyl)sulfonyl-7-azabicyclo[2.2.1]heptane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2S/c1-10-2-8-13(9-3-10)17(15,16)14-11-4-5-12(14)7-6-11/h2-3,8-9,11-12H,4-7H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDKWEHPFWCXDCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2C3CCC2CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00572191 | |
Record name | 7-(4-Methylbenzene-1-sulfonyl)-7-azabicyclo[2.2.1]heptane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00572191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
188624-92-2 | |
Record name | 7-(4-Methylbenzene-1-sulfonyl)-7-azabicyclo[2.2.1]heptane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00572191 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.